Cas no 156130-57-3 (Adenosine,2-amino-2'-deoxy-2',2'-difluoro- (9CI))

• Product Name: Adenosine,2-amino-2'-deoxy-2',2'-difluoro- (9CI)
• CAS No: 156130-57-3
• MF: C₁₀H₁₂F₂N₆O₃
• MW: 302.237487792969
• CID: 192779
• PubChem ID: 9796412
• Update Time: 2025-04-19

Adenosine,2-amino-2'-deoxy-2',2'-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-amino-2'-deoxy-2',2'-difluoro- (9CI)
• LY 207702
• 156130-57-3
• Adenosine, 2-amino-2'-deoxy-2',2'-difluoro-
• SCHEMBL8824287
• (2R,3R,5R)-5-(2,6-Diamino-9H-purin-9-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
• MQNXBBSVJDKZGZ-TWOGKDBTSA-N
• CHEMBL3143352

• Inchi： 1S/C10H12F2N6O3/c11-10(12)5(20)3(1-19)21-8(10)18-2-15-4-6(13)16-9(14)17-7(4)18/h2-3,5,8,19-20H,1H2,(H4,13,14,16,17)/t3-,5-,8-/m1/s1
• InChI Key： MQNXBBSVJDKZGZ-TWOGKDBTSA-N
• SMILES： FC1([C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC(N)=NC1=2)O)F

Computed Properties

• Exact Mass: 302.09389459g/mol
• Monoisotopic Mass: 302.09389459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 145Ų